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Compound of Interest

Compound Name: PFI-653

Cat. No.: B611787

For researchers and drug development professionals, the rigorous validation of a chemical
probe's specificity is paramount to ensure the reliability of experimental outcomes. This guide
provides an objective comparison of the vanin 1 inhibitor, PFI-653, with other commercially
available alternatives, supported by experimental data.

Executive Summary

PFI-653 is a potent and selective inhibitor of vanin 1 (VNN1), an ectoenzyme involved in
oxidative stress and inflammation.[1] This guide compares the on-target potency and off-target
selectivity of PFI-653 with other known vanin 1 inhibitors, including RR6, OMP-7, and BI-4122.
The data presented herein demonstrates that PFI-653 exhibits high potency for human vanin 1
and a favorable selectivity profile against a broad range of kinases and other potential off-
targets.

Data Presentation

The following tables summarize the quantitative data for PFI-653 and its alternatives.

Table 1: On-Target Potency of Vanin 1 Inhibitors (IC50, nM)
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nant) nant)
PFI-653 6.85[2] 9.0[2] 24.5[2] 53.4[2] - -
RR6 540[3][41[5]  40[3](4]l5] - 87[3][415]  41[3][4][5]
OMP-7 - 38[6] - - -
BI-4122 0.3 - - - -
Note: BI-4122 also inhibits vanin 2 with an IC50 of 1.5 nM.[7]
Table 2: Selectivity Profile of Vanin 1 Inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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